3-(3-azepan-1-yl-3-oxopropyl)-2H-1,2,4-benzothiadiazine 1,1-dioxide

• IUPAC Name: 1-(azepan-1-yl)-3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)propan-1-one
• InChI: InChI=1S/C16H21N3O3S/c20-16(19-11-5-1-2-6-12-19)10-9-15-17-13-7-3-4-8-14(13)23(21,22)18-15/h3-4,7-8H,1-2,5-6,9-12H2,(H,17,18)
• InChI Key: LCPNSUZAGQBKDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CCC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

3-(3-azepan-1-yl-3-oxopropyl)-2H-1,2,4-benzothiadiazine 1,1-dioxide, commonly known as bendroflumethiazide, is a thiazide diuretic drug used to treat hypertension and edema. It works by inhibiting the reabsorption of sodium and chloride ions in the distal convoluted tubule of the kidney, leading to increased excretion of water and electrolytes.

Mechanism of Action

Bendroflumethiazide works by inhibiting the Na+/Cl- cotransporter in the distal convoluted tubule of the kidney, leading to increased excretion of sodium and water. This results in decreased blood volume and reduced blood pressure.
Biochemical and Physiological Effects:
Bendroflumethiazide has been shown to decrease plasma renin activity, aldosterone levels, and sympathetic nervous system activity. It also increases insulin sensitivity and improves lipid profiles. Bendroflumethiazide has been shown to have a mild hypoglycemic effect, making it a potential therapeutic option for patients with diabetes.

Advantages and Limitations for Lab Experiments

Bendroflumethiazide is a widely used diuretic drug that has been extensively studied and has a well-established mechanism of action. It is relatively inexpensive and readily available. However, its use in lab experiments may be limited by its potential side effects, such as electrolyte imbalances and dehydration.

Future Directions

There are several potential future directions for research on bendroflumethiazide. One area of interest is its potential use in the treatment of cancer. Bendroflumethiazide has been shown to inhibit cancer cell growth and metastasis in vitro and in vivo. Further studies are needed to determine its potential as an anticancer agent. Another area of interest is its potential use in the treatment of diabetes. Bendroflumethiazide has been shown to improve insulin sensitivity and lipid profiles in patients with type 2 diabetes. Further studies are needed to determine its potential as a therapeutic option for diabetes.

Synthesis Methods

Bendroflumethiazide can be synthesized by reacting 2-amino-5-nitrothiazole with 3-chloro-1-(3-azepanyl)-1-propanone in the presence of a base, followed by reduction with sodium dithionite.

Scientific Research Applications

Bendroflumethiazide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have antihypertensive, antidiabetic, and anti-inflammatory effects. Bendroflumethiazide has also been investigated for its ability to inhibit cancer cell growth and metastasis.